Cas no 1787-61-7 (Eriochrome Black T)

• Product Name: Eriochrome Black T
• CAS No: 1787-61-7
• MF: C₂₀H₁₂N₃NaO₇S
• MW: 461.379954338074
• MDL: MFCD00003935
• CID: 41995
• Update Time: 2025-07-30

Eriochrome Black T Chemical and Physical Properties

Names and Identifiers

• Mordant Black T
• Mordant Black 11 (14650)
• C.I.Mordant Black 11
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(1-hydroxy-2-naphthyl)azo]-7-nitro-, monosodium salt
• C.I. 14645
• Color index
• Erichrome Black T
• Eriochrome black T
• Eriochrome black T supra
• Eriochrome (R) black T
• Mordant black 11
• 2-Hydroxy-1-(1-hydroxy-2-naphthylazo)-6-nitro-4-naphthalenesulfonic acid, sodium salt
• 3-Hydroxy-4-(1-hydroxy-2-naphthylazo)-7-nitro-1-naphthalenesulfonic acid, sodium salt
• Eriochrome Balck T
• Eriochrome Balck T250
• Eriochrome Black T (1:100 diluted with NaCl)
• Eriochrome Black T Complex
• 1-(1-Hydroxy-2-naphthylazo)-6-nitro-2-naphthol-4-sulfonic Acid Sodium Salt
• 3-Hydroxy- 4-[(1-hydroxy-2-naphthalenyl)azo]-7-nitro-1-naph
• Black T
• C.I.4645
• chromeblackpb
• EBT
• ERIO T
• ERIOCHROME BLACK T (C.I. 14645) , GR
• EriochroMe? Black T
• EriochroMe? Black T, pure, indicator grade
• Eriochrome4 Black T
• F-241
• Indicator
• INDICATOR GRADE
• S NO 241
• Complex Eriochrome Black T
• Man Ver Indicator
• Mordant Black 11 (1:100 diluted with NaCl)
• 3-Hydroxy-4-(1-hydroxy-2-naphthylazo)-7-nitro-1-naphthalene sulfonic acid sodium salt
• Solochrome Black T
• Fast Chrome Black T
• Magracrom Black A
• Hispacrom Black T
• Diacromo Black PA
• Fenakrom Black ET
• Durochrome Black T
• Chromogene Black T
• Chromazine Black T
• Azochromol Black T
• Diamantine Black T
• Kenachrome Black T
• Chromocard Black T
• Eniacromo Black PA
• Chrome Black ETOO
• Superchrome Black T
• Diacromo Black PSS
• Calcochrome Black T
• Durochrome Black TS
• Eriochrome Black DW
• Fenakrom Black ethyl
• Chrome Black special
• Tertrochrome Black S
• Chromogen B
• Sodium 3-hydroxy-4-[(1-hydroxy-2-naphthyl)azo]-7-nitronaphthalene-1-sulphonate
• Eriochrome black T indicator (C.I. 14645), 1% solid
• Eriochrome Black T

• MDL： MFCD00003935
• Inchi： 1S/C20H13N3O7S.Na/c24-17-10-18(31(28,29)30)15-9-12(23(26)27)6-7-14(15)19(17)22-21-16-8-5-11-3-1-2-4-13(11)20(16)25;/h1-10,24-25H,(H,28,29,30);/q;+1/p-1/b22-21+;
• InChI Key： AMMWFYKTZVIRFN-QUABFQRHSA-M
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])/N=N/C1=CC=C2C=CC=CC2=C1O)O)(=O)(=O)[O-].[Na+]
• BRN： 4121162

Computed Properties

• Exact Mass: 461.02900
• Monoisotopic Mass: 461.029365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 2.8

Experimental Properties

• Color/Form: Black powder
• Density: 1.109 g/mL at 25 °C
• Melting Point: >360°C
• Boiling Point: °Cat760mmHg
• Flash Point: 185 °C
• PH: 3.7 (10g/l, H2O, 20℃)
• Solubility: 50g/l
• Water Partition Coefficient: 50 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong reducing agents.
• PSA: 176.58000
• LogP: 6.23590
• Color index: 14645
• Merck: 3667
• Sensitiveness: Sensitive to humidity
• Solubility: 50 g/l (20 º C) is easily soluble in water and alcohol, but insoluble in general organic solvents.

Eriochrome Black T Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  ,P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material transportation number：3077
• WGK Germany：2
• Hazard Category Code： R36
• Safety Instruction： S39-S26-S37/39
• RTECS：QK2197000
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R36
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

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